Cas no 86734-59-0 (3-(benzyloxy)-2-hydroxybenzaldehyde)

• Product Name: 3-(benzyloxy)-2-hydroxybenzaldehyde
• CAS No: 86734-59-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD26385136
• CID: 660762
• PubChem ID: 11287616
• Update Time: 2025-04-19

3-(benzyloxy)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-3-(phenylmethoxy)-
• 2-hydroxy-3-phenylmethoxybenzaldehyde
• 3-benzyloxy-2-hydroxybenzaldehyde
• 3-(benzyloxy)-2-hydroxybenzaldehyde
• 3-benzyloxy-2-hydroxy-benzaldehyde
• EN300-267729
• SCHEMBL986050
• Z2181947377
• 3-benzyloxy-2-hydroxy benzaldehyde
• A1-06983
• IDQPYNNNKOORPJ-UHFFFAOYSA-N
• 86734-59-0
• DTXSID00461278

• MDL： MFCD26385136
• Inchi： 1S/C14H12O3/c15-9-12-7-4-8-13(14(12)16)17-10-11-5-2-1-3-6-11/h1-9,16H,10H2
• InChI Key： IDQPYNNNKOORPJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų